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Compound of Interest

Compound Name: Trans-2-methylcyclohexylamine

Cat. No.: B1277676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
enantiopure trans-2-methylcyclohexylamine, a valuable chiral building block in
pharmaceutical and chemical synthesis. Furthermore, it details established experimental
protocols for the synthesis of the racemic mixture and its subsequent resolution into the
individual (1R,2R) and (1S,2S) enantiomers.

Commercial Availability

Enantiopure trans-2-methylcyclohexylamine, along with its racemic mixture and other
stereoisomers, is commercially available from several chemical suppliers. The availability of
specific enantiomers, their purity, and the available quantities can vary between suppliers.
Researchers are advised to consult the suppliers' websites for the most current information.

Table 1: Commercial Suppliers and Product Information for 2-Methylcyclohexylamine Isomers
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Supplier

Product
Description

CAS Number

Purity/Notes

TCI America

2-
Methylcyclohexylamin
e (cis- and trans-

mixture)

7003-32-9

>95.0% (GC)[1][2]

Sigma-Aldrich /
MilliporeSigma

(1R,2R)-trans-2-
Benzyloxycyclohexyla

mine

216394-06-8

295.5% (GC), ee:
>98% (HPLC)

Fisher Scientific

2-
Methylcyclohexylamin
e, cis + trans, 97%

7003-32-9

97%][3]

CP Lab Safety

(1R, 2S)-2-Methyl-
cyclohexylamine, min
97%

79389-37-0

min 97%][4]

Santa Cruz

Biotechnology

2-
Methylcyclohexylamin
e, mixture of cis and

trans

7003-32-9

-[5]

Table 2: CAS Numbers for Stereoisomers of trans-2-Methylcyclohexylamine

Stereoisomer Configuration CAS Number
Racemic trans-2-

) (x)-trans 931-10-2
Methylcyclohexylamine
(-)-trans-2-

_ (1IR,2R) 931-11-3[6]
Methylcyclohexylamine
(+)-trans-2-

(1S,29) 29569-76-4[2]

Methylcyclohexylamine

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.calpaclab.com/2-methylcyclohexylamine-cis-and-trans-mixture-500ml-each/spc-tci-m0896-500ml
https://www.tcichemicals.com/US/en/p/M0896
https://www.fishersci.ca/shop/products/2-methylcyclohexylamine-cis-trans-97-thermo-scientific/p-7043715
https://en.wikipedia.org/wiki/Chiral_resolution
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/05%3A_Stereochemistry/5.04%3A_Optical_Activity
https://www.benchchem.com/product/b1277676?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1R_2R_-2-Methylcyclohexanamine
https://www.tcichemicals.com/US/en/p/M0896
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative data such as enantiomeric excess (ee%) and specific rotation for commercially
available enantiopure isomers are not always readily available on supplier websites and may
require requesting a Certificate of Analysis (CofA) for a specific lot.

Synthesis and Resolution of trans-2-
Methylcyclohexylamine

The preparation of enantiopure trans-2-methylcyclohexylamine typically involves a two-stage
process: the synthesis of the racemic trans-2-methylcyclohexylamine followed by chiral
resolution to separate the enantiomers.

Synthesis of Racemic trans-2-Methylcyclohexylamine

A common method for the synthesis of racemic trans-2-methylcyclohexylamine is the
catalytic hydrogenation of 2-methylaniline (o-toluidine). This reaction reduces the aromatic ring
to a cyclohexane ring.

Experimental Protocol: Catalytic Hydrogenation of 2-Methylaniline

Materials:

2-Methylaniline (o-toluidine)

Ruthenium on carbon (Ru/C) catalyst (e.g., 5 wt%)

Solvent (e.g., isopropanol or methanol)

Hydrogen gas (Hz)

High-pressure reactor (autoclave)
Procedure:
 In a high-pressure reactor, a solution of 2-methylaniline in a suitable solvent is prepared.

e The Ruthenium on carbon catalyst is added to the solution. The catalyst loading is typically
around 1-5 mol% relative to the substrate.
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The reactor is sealed and purged several times with nitrogen gas, followed by purging with
hydrogen gas.

The reactor is pressurized with hydrogen gas to the desired pressure (e.g., 50-100 atm).

The reaction mixture is heated to a specified temperature (e.g., 100-150 °C) and stirred
vigorously for a set period (e.g., 12-24 hours), or until hydrogen uptake ceases.

After cooling to room temperature, the reactor is carefully depressurized.

The reaction mixture is filtered to remove the catalyst.

The solvent is removed from the filtrate under reduced pressure to yield the crude product,
which is a mixture of cis- and trans-2-methylcyclohexylamine.

The crude product can be purified by distillation to separate the cis and trans isomers,
affording racemic trans-2-methylcyclohexylamine.
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Caption: Chiral resolution of trans-2-methylcyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Commercial Availability and Synthesis of Enantiopure
trans-2-Methylcyclohexylamine: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1277676#commercial-availability-of-
enantiopure-trans-2-methylcyclohexylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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